1-(2,3-dimethylphenyl)-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]piperidin-4-amine

• IUPAC Name: 1-(2,3-dimethylphenyl)-N-[(1-ethylpyrazol-4-yl)methyl]piperidin-4-amine
• InChI: InChI=1S/C19H28N4/c1-4-23-14-17(13-21-23)12-20-18-8-10-22(11-9-18)19-7-5-6-15(2)16(19)3/h5-7,13-14,18,20H,4,8-12H2,1-3H3
• InChI Key: RTPZKEXQWSDBEP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)CNC2CCN(CC2)C3=CC=CC(=C3C)C
• Molecular Formula: C19H28N4
• Molecular Weight: 312.5 g/mol

Description

1-(2,3-dimethylphenyl)-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]piperidin-4-amine, also known as DMPP, is a synthetic compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and neuroscience.

Mechanism of Action

The exact mechanism of action of 1-(2,3-dimethylphenyl)-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]piperidin-4-amine is not fully understood, but it is believed to act as a sigma-1 receptor agonist. Activation of the sigma-1 receptor has been shown to have neuroprotective effects and to enhance neuronal survival and function. This compound may also modulate other receptors and ion channels, leading to changes in cellular signaling and function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase calcium signaling and induce the release of neurotrophic factors such as brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF). This compound has also been shown to enhance neuronal survival and function in vitro and in vivo. In addition, this compound has been shown to have anti-inflammatory effects and to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

1-(2,3-dimethylphenyl)-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]piperidin-4-amine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, and its purity and concentration can be controlled. This compound has been shown to have high affinity and selectivity for the sigma-1 receptor, making it a useful tool for studying the role of this receptor in various cellular processes. However, this compound has some limitations as well. Its mechanism of action is not fully understood, and its effects may vary depending on the experimental conditions and cell types used.

Future Directions

There are several future directions for research on 1-(2,3-dimethylphenyl)-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]piperidin-4-amine. One direction is to further investigate its potential therapeutic applications in neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Another direction is to study its effects on other cellular processes and signaling pathways. Finally, it would be interesting to explore the structure-activity relationship of this compound and to design and synthesize new derivatives with improved affinity and selectivity for the sigma-1 receptor.

Scientific Research Applications

1-(2,3-dimethylphenyl)-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]piperidin-4-amine has been studied for its potential applications in medicinal chemistry and neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, a protein that is involved in various cellular processes such as calcium signaling, cell survival, and neuroprotection. This compound has been investigated as a potential sigma-1 receptor agonist, which could have therapeutic implications for various neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.